(1-Benzyl-3-fluoro-1,2,5,6-tetrahydropyridin-4-YL)methanol

• IUPAC Name: (1-benzyl-5-fluoro-3,6-dihydro-2H-pyridin-4-yl)methanol
• InChI: InChI=1S/C13H16FNO/c14-13-9-15(7-6-12(13)10-16)8-11-4-2-1-3-5-11/h1-5,16H,6-10H2
• InChI Key: GXOKOTKUYVKLPJ-UHFFFAOYSA-N
• Canonical SMILES: C1CN(CC(=C1CO)F)CC2=CC=CC=C2
• Molecular Formula: C13H16FNO
• Molecular Weight: 221.27 g/mol
• CAS No.: 895578-02-6

Description

“(1-Benzyl-3-fluoro-1,2,5,6-tetrahydropyridin-4-YL)methanol” is a chemical compound with the CAS number 895578-02-6. Its molecular formula is C13H16FNO and it has a molecular weight of 221.28.

Molecular Structure Analysis

The molecular structure of this compound consists of a benzyl group attached to a tetrahydropyridin ring, which is further connected to a methanol group. The tetrahydropyridin ring also contains a fluorine atom.

Scientific Research Applications

Synthesis and Molecular Structure

• Molecular Structure Analysis and Synthesis : The synthesis of similar fluorinated compounds involves multi-step substitution reactions, with their structures confirmed through various spectroscopic methods and mass spectrometry. Studies also involve crystallographic and conformational analyses, supported by density functional theory (DFT) calculations. These studies help understand the molecular structures and physicochemical properties of such compounds (Huang et al., 2021).

Catalytic Processes and Reaction Kinetics

• Catalytic Hydrogenation and Kinetics : Research in this area focuses on how solvents and reaction conditions, like temperature and catalyst loading, influence the hydrogenation of similar compounds. Understanding the reaction kinetics and the influence of molecular descriptors on these processes is crucial (Jelčić et al., 2016).

Structural Resolution and Supramolecular Assembly

• Structural Resolution and Supramolecular Assembly Exploration : Studies have been conducted on the resolution of racemic compounds structurally similar to (1-Benzyl-3-fluoro-1,2,5,6-tetrahydropyridin-4-YL)methanol, revealing insights into selecting resolving agents for racemates. This involves exploring strong and weak noncovalent interactions and the stability of crystal structures (Gizur et al., 1996).

Fluorescence Derivatization

• Fluorescence Derivatization in Chromatography : Derivatization reagents for fluorescence analysis in chromatography have been studied, providing insights into the potential for such compounds in analytical chemistry applications. This involves investigating the reactivity with alcohols and understanding the fluorescent properties of the derivatives (Iwata et al., 1986).

Photophysical Properties

• Photophysical Property Analysis : Research into the photophysical properties of structurally related compounds, especially in different solvents, provides valuable insights. This includes understanding fluorescence quantum yields, decay lifetimes, and the effects of solvent viscosity on fluorescence properties (Shim et al., 2008).